Cas no 2098121-55-0 (trans-(2-Phenylcyclobutyl)methanamine hydrochloride)

• Product Name: trans-(2-Phenylcyclobutyl)methanamine hydrochloride
• CAS No: 2098121-55-0
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• CID: 5040904
• Update Time: 2025-06-08

trans-(2-Phenylcyclobutyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-(2-phenylcyclobutyl)methanamine hydrochloride
• [(1R,2R)-2-phenylcyclobutyl]methanamine;hydrochloride
• trans-(2-Phenylcyclobutyl)methanamine hydrochloride

• Inchi： 1S/C11H15N.ClH/c12-8-10-6-7-11(10)9-4-2-1-3-5-9;/h1-5,10-11H,6-8,12H2;1H/t10-,11-;/m0./s1
• InChI Key： LXKKNOFCZXABTF-ACMTZBLWSA-N
• SMILES： Cl.NC[C@@H]1CC[C@H]1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 138
• Topological Polar Surface Area: 26

Additional information on trans-(2-Phenylcyclobutyl)methanamine hydrochloride

Introduction to trans-(2-Phenylcyclobutyl)methanamine hydrochloride (CAS No. 2098121-55-0)

trans-(2-Phenylcyclobutyl)methanamine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2098121-55-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amine derivatives, characterized by its unique structural framework which includes a cyclobutyl ring substituted with a phenyl group and an amine functional group. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and potential therapeutic applications.

The structural motif of trans-(2-Phenylcyclobutyl)methanamine hydrochloride is particularly intriguing due to its rigid cyclobutyl ring, which influences the conformational flexibility and electronic properties of the molecule. The presence of the phenyl group introduces additional electronic richness, enabling various interactions with biological targets. These structural features have positioned this compound as a candidate for further exploration in drug discovery, particularly in the design of molecules that interact with enzymes or receptors in a highly specific manner.

In recent years, there has been a surge in research focused on developing novel pharmacophores that can modulate biological pathways with high selectivity and efficacy. The amine moiety in trans-(2-Phenylcyclobutyl)methanamine hydrochloride provides a versatile platform for chemical modification, allowing researchers to append various functional groups that can enhance binding affinity or metabolic stability. This adaptability has made it a subject of interest for medicinal chemists aiming to develop small-molecule inhibitors or agonists for therapeutic use.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have suggested that compounds with similar structural features may interact with neurotransmitter systems, potentially offering benefits in conditions such as depression, anxiety, and cognitive dysfunction. The cyclobutyl ring, in particular, has been shown to influence the pharmacokinetic properties of related molecules, affecting their distribution, metabolism, and excretion. These factors make trans-(2-Phenylcyclobutyl)methanamine hydrochloride a promising candidate for further investigation in preclinical models.

The synthesis of trans-(2-Phenylcyclobutyl)methanamine hydrochloride presents unique challenges due to the need to maintain the stereochemical integrity of the cyclobutane ring while introducing the phenyl and amine substituents. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve the desired configuration. These methods not only highlight the synthetic prowess required but also underscore the importance of precision in constructing complex molecular architectures.

Electrochemical studies on this compound have revealed interesting insights into its redox properties. The amine group can undergo reversible oxidation, making it a potential candidate for use in bioelectronic devices or as a component in electrochemical sensors. Such applications are increasingly relevant in fields like biomedicine and environmental monitoring, where sensitive detection of biological or chemical species is crucial.

The hydrochloride salt form of trans-(2-Phenylcyclobutyl)methanamine hydrochloride enhances its solubility in aqueous media, facilitating its use in solution-based assays and formulations. This property is particularly advantageous for pharmaceutical applications, where bioavailability and drug delivery are critical considerations. Researchers have leveraged this solubility advantage to develop novel drug delivery systems that improve the efficacy and target specificity of therapeutic agents.

In conclusion, trans-(2-Phenylcyclobutyl)methanamine hydrochloride (CAS No. 2098121-55-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its rigid cyclobutyl ring, phenyl substituent, and amine functional group provide a versatile platform for further chemical modification and biological investigation. As research continues to uncover new ways to harness its properties, this compound is poised to play an important role in the development of next-generation therapeutics.